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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, experimental
applications, and technical protocols related to 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-
3-phosphoethanolamine-N-(cap biotinyl)). This functionalized phospholipid is a critical tool in
various research and development areas, including targeted drug delivery, diagnostics, and
membrane biophysics.

Core Properties of 18:1 Biotinyl Cap PE

18:1 Biotinyl Cap PE is a modified phosphatidylethanolamine (PE) lipid. It features two oleic
acid (18:1) chains attached to a glycerol backbone, a phosphate group, and a biotin molecule
linked to the ethanolamine headgroup via a 6-carbon aminocaproyl (Cap) spacer arm. This

structure provides the molecule with essential amphipathic properties for integration into lipid
bilayers, while the biotin moiety offers a highly specific binding site for avidin and streptavidin.

Physicochemical and Structural Data

The following tables summarize the key quantitative data for 18:1 Biotinyl Cap PE.
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Table 1: General and Chemical Properties

Property Value Reference

1,2-dioleoyl-sn-glycero-3-
Synonyms phosphoethanolamine-N-(cap
biotinyl), DOPE-B-Cap

CAS Number 384835-51-2 [1][2]
Physical State Chloroform Solution or Powder  [1]
Purity >99% (by TLC) [1][3]
Storage Temperature -20°C [1112][3]
Shipping Condition Dry Ice [11[3]

Table 2: Molecular and Analytical Data

Property Value Reference
Molecular Formula Cs7H102N4011PNaS [1]
Molecular Weight 1105.47 g/mol [1][4]

Exact Mass 1104.69011254 Da [4]

Structural Organization

The unique structure of 18:1 Biotinyl Cap PE is fundamental to its function. The diagram
below illustrates the key components of the molecule.
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18:1 Biotinyl Cap PE Structure
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Caption: Simplified molecular organization of 18:1 Biotinyl Cap PE.
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Experimental Applications and Protocols

The primary application of 18:1 Biotinyl Cap PE is the formation of biotinylated liposomes or
other lipid-based nanopatrticles (e.g., lipid bilayers on solid supports). These structures serve as
versatile platforms for diagnostics, targeted delivery, and molecular interaction studies.

Key Applications:

o Targeted Drug Delivery: Biotinylated liposomes can be functionalized with streptavidin-
conjugated targeting ligands (e.g., antibodies, peptides) to direct therapeutic payloads to
specific cells or tissues.[5]

e Immunoassays and Biosensors: The high affinity of the biotin-streptavidin interaction allows
for the immobilization of liposomes on streptavidin-coated surfaces (like microplates or
sensor chips) for use in various binding assays.[6][7]

o Cell Membrane Studies: Incorporation into model membranes, such as giant unilamellar
vesicles (GUVs) or supported lipid bilayers (SLBs), facilitates the study of membrane protein
interactions and cellular processes.[1][3][8]

» Vesicle Capture and Analysis: Biotinylated vesicles (including liposomes and extracellular
vesicles) can be captured on streptavidin-coated beads for analysis by flow cytometry or
other methods.[9][10]

Experimental Protocol 1: Preparation of Biotinylated
Liposomes

This protocol describes the preparation of 100 nm large unilamellar vesicles (LUVS)
incorporating 18:1 Biotinyl Cap PE using the thin-film hydration and extrusion method.

Materials:
e Primary structural lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC)
» 18:1 Biotinyl Cap PE

o Cholesterol (optional, for membrane stability)
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e Chloroform or a chloroform/methanol mixture

e Hydration buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)
e Round-bottom flask

» Rotary evaporator

e Lipid extruder with 100 nm polycarbonate membranes
Methodology:

e Lipid Mixture Preparation:

o In a clean glass round-bottom flask, combine the desired lipids dissolved in chloroform. A
common molar ratio is 94:5:1 of DOPC:Cholesterol:18:1 Biotinyl Cap PE. The 1 mol% of
biotinylated lipid is typically sufficient for most binding applications.

o For a total of 10 umol of lipid, this would be:
= 9.4 umol DOPC
= 0.5 pumol Cholesterol
= 0.1 umol 18:1 Biotinyl Cap PE

e Thin Film Formation:

[e]

Attach the flask to a rotary evaporator.

[e]

Rotate the flask in a water bath set slightly above the transition temperature of the lipids
(room temperature is sufficient for DOPC).

[e]

Apply a vacuum to evaporate the organic solvent until a thin, uniform lipid film is formed on
the inner wall of the flask.

[e]

To ensure complete removal of residual solvent, place the flask under a high vacuum for at
least 2 hours (or overnight).
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e Hydration:

o Hydrate the lipid film by adding the desired volume of aqueous buffer (e.g., 1 mL of PBS
for a final lipid concentration of 10 mM).

o Vortex the flask vigorously for several minutes. This process results in the formation of
multilamellar vesicles (MLVS).

o Extrusion:

[¢]

Assemble the lipid extruder with two stacked 100 nm polycarbonate membranes.

[¢]

Transfer the MLV suspension to the extruder.

[e]

Pass the suspension through the membranes 11-21 times. This forces the lipids to
reassemble into unilamellar vesicles of a defined size.

[e]

The resulting translucent solution contains the final LUVs.
e Storage:

o Store the prepared liposomes at 4°C. For long-term storage, they should be kept under an
inert gas like argon to prevent lipid oxidation.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

1. Lipid Mixing
(DOPC, Cholesteroal, Biotinyl Cap PE
in Chloroform)

:

2. Solvent Evaporation
(Rotary Evaporator)

:

3. Thin Lipid Film Formation

:

4. Hydration with Buffer
(e.g., PBS)

:

5. Formation of Multilamellar
Vesicles (MLVs)

:

6. Extrusion
(Through 100 nm Membrane)

7. Final Biotinylated LUVs
(Large Unilamellar Vesicles)

Click to download full resolution via product page
Caption: Workflow for preparing biotinylated large unilamellar vesicles (LUVS).

Experimental Protocol 2: Streptavidin-Bead Capture
Assay for Liposomes
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This protocol outlines a method to confirm the surface display of biotin on the prepared
liposomes using streptavidin-coated magnetic beads, followed by analysis.

Materials:

Biotinylated liposomes (from Protocol 1)

» Streptavidin-coated magnetic beads

o Control (non-biotinylated) liposomes

» Binding/Wash Buffer (e.g., PBS with 0.1% BSA to prevent non-specific binding)
e Magnetic rack

o Fluorescent lipid dye (e.g., Rhodamine-PE), if not already included in the liposome
formulation.

Methodology:

o Bead Preparation:

[e]

Resuspend the streptavidin-coated magnetic beads in the stock vial.

o

Aliquot the desired amount of beads (e.g., 20 uL) into a microcentrifuge tube.

[¢]

Place the tube on a magnetic rack to pellet the beads. Remove the supernatant.

o

Wash the beads twice with 200 uL of Binding/Wash Bulffer.
e Liposome Incubation:
o After the final wash, resuspend the beads in 100 pL of Binding/Wash Buffer.
o Add a defined amount of biotinylated liposomes (e.g., 10-50 pL) to the bead suspension.

o In a separate tube, add the same amount of control (non-biotinylated) liposomes as a
negative control.
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o Incubate for 30-60 minutes at room temperature with gentle rotation to allow binding.
e Washing:

o Place the tubes on the magnetic rack to capture the bead-liposome complexes.

o Carefully remove and discard the supernatant, which contains unbound liposomes.

o Wash the complexes three times with 200 L of Binding/Wash Buffer to remove any non-
specifically bound vesicles.

e Analysis:
o After the final wash, the captured liposomes can be analyzed.

o For Flow Cytometry: If the liposomes contain a fluorescent dye, resuspend the beads in
buffer and analyze on a flow cytometer. A significant increase in fluorescence should be
observed for the sample incubated with biotinylated liposomes compared to the negative
control.[10]

o For Microscopy: Resuspend the beads and visualize using fluorescence microscopy.
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Bead Capture Assay Workflow Binding Principle
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Caption: Workflow and principle of a streptavidin-bead capture assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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